

Biophysical Properties of ICA-105574: An In-depth Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name:	ICA-105574
CAS No.:	316146-57-3
Cat. No.:	B1674253

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biophysical properties of **ICA-105574**, a potent and efficacious activator of the human Ether-à-go-go-Related Gene (hERG) potassium channel. The information presented herein is intended to support research and development efforts in cardiology, pharmacology, and related fields.

Core Mechanism of Action

ICA-105574 primarily functions by modulating the gating properties of the hERG K⁺ channel. Its principal mechanism involves the removal of the channel's intrinsic inactivation, a critical process for normal cardiac repolarization.^{[1][2][3]} This action leads to a significant potentiation of the outward potassium current (I_{Kr}), which plays a crucial role in the repolarization phase of the cardiac action potential. By attenuating inactivation, **ICA-105574** effectively increases the number of conducting hERG channels at positive membrane potentials, thereby enhancing the repolarizing current.^[4]

The binding site for **ICA-105574** has been suggested to be a hydrophobic pocket located between adjacent subunits of the hERG channel, involving residues in the S5 and S6 transmembrane segments and the pore helix.[5][6][7] Interestingly, **ICA-105574** exhibits opposite effects on the related Ether-a-go-go (EAG) K⁺ channels, where it enhances inactivation.[6][8] This differential activity is attributed to subtle differences in the inactivation mechanisms between the two channel types rather than a different binding site.[6][7]


Quantitative Biophysical Data

The following tables summarize the key quantitative biophysical parameters of **ICA-105574** based on available literature.

Parameter	Value	Channel/System	Reference(s)
Potency (EC50)	0.5 ± 0.1 µM	hERG channel current	[1][2]
0.42 ± 0.04 µM	hERG currents in HEK293 cells	[9]	
Hill Slope (nH)	3.3 ± 0.2	hERG channel current	[1][2]
2.5 ± 0.3	hERG currents in HEK293 cells	[9]	
Maximal Current Increase	> 10-fold	hERG current amplitude	[1][3]
5.5 ± 0.3-fold	hERG currents in HEK293 cells	[9]	
Effect on Inactivation	Shifts voltage dependence to more positive potentials	hERG channels	[6][8]
Effect on Action Potential	Shortens action potential duration (APD)	Ventricular myocytes	[1][10]
Inhibition of hEAG1 (IC50)	1.38 ± 0.04 µM (peak current)	hEAG1 channels	[8]
0.44 ± 0.03 µM (end of pulse)	hEAG1 channels	[8]	

Signaling Pathway and Mechanism of Action

The following diagram illustrates the proposed mechanism of action of **ICA-105574** on the hERG channel.



[Click to download full resolution via product page](#)

Caption: Mechanism of **ICA-105574** action on the hERG channel gating and cardiac repolarization.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Assessing ICA-105574 Activity on hERG Channels

This protocol outlines the general steps for characterizing the effects of **ICA-105574** on hERG channels expressed in a mammalian cell line (e.g., HEK293) using the whole-cell patch-clamp technique.

1. Cell Preparation:

- Culture HEK293 cells stably expressing the hERG channel in Minimum Essential Medium (MEM) supplemented with 10% Fetal Bovine Serum (FBS) and a selection antibiotic (e.g., 0.5 mg/mL geneticin).
- Plate cells onto glass coverslips 24-48 hours before the experiment to achieve 50-70% confluency.

2. Solutions:

- External Solution (in mM): 130 NaCl, 5 KCl, 1 CaCl₂, 1 MgCl₂, 10 HEPES, 12.5 Dextrose. Adjust pH to 7.4 with NaOH.
- Internal (Pipette) Solution (in mM): 120 K-gluconate, 20 KCl, 10 HEPES, 5 EGTA, 1.5 MgATP. Adjust pH to 7.3 with KOH.
- **ICA-105574** Stock Solution: Prepare a 10 mM stock solution in Dimethyl Sulfoxide (DMSO). Dilute to final concentrations in the external solution immediately before use.

3. Electrophysiological Recording:


- Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the internal solution.
- Transfer a coverslip with cells to the recording chamber on an inverted microscope and perfuse with the external solution.
- Establish a gigaohm seal (≥ 1 GΩ) between the pipette tip and the cell membrane.
- Rupture the cell membrane to achieve the whole-cell configuration.
- Clamp the cell at a holding potential of -80 mV.

4. Voltage Protocol:

- To elicit hERG currents, apply a depolarizing step to a test potential (e.g., +20 mV to +40 mV) for 1-2 seconds to activate and inactivate the channels.
- Follow with a repolarizing step to a potential where the tail current is measured (e.g., -50 mV) to observe the deactivating tail current, which reflects the population of channels that were open at the end of the depolarizing pulse.
- Repeat this voltage protocol at a regular interval (e.g., every 10-15 seconds) to monitor current stability.

5. Data Acquisition and Analysis:

- Record currents using a patch-clamp amplifier and digitize the data.
- After obtaining a stable baseline recording, perfuse the cell with increasing concentrations of **ICA-105574**.
- Measure the peak tail current amplitude at each concentration.
- Construct a concentration-response curve by plotting the normalized current potentiation against the logarithm of the **ICA-105574** concentration.
- Fit the data with the Hill equation to determine the EC50 and Hill coefficient.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for patch-clamp analysis of **ICA-105574** on hERG channels.

Therapeutic Potential and Implications

The ability of **ICA-105574** to enhance IKr and shorten the cardiac action potential duration suggests its potential as a therapeutic agent for Long QT Syndrome (LQTS), particularly LQT2, which is caused by loss-of-function mutations in the hERG gene.^{[10][11]} By restoring the deficient repolarizing current, **ICA-105574** may help to normalize the QT interval and reduce the risk of life-threatening arrhythmias associated with this condition.^{[10][11]} However, it is important to note that excessive shortening of the action potential can also be pro-arrhythmic, indicating a need for careful dose-titration and evaluation of the therapeutic window.^{[10][12]} Further research is warranted to fully elucidate the clinical utility of hERG channel activators like **ICA-105574**.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. medchemexpress.com [medchemexpress.com]
- 2. [ICA-105574 | hERG通道激活剂 | MCE](#) [medchemexpress.cn]
- 3. [ICA-105574 | hERG Channel Activator | AmBeed-信号通路专用抑制剂](#) [ambeed.cn]
- 4. [Revealing the structural basis of action of hERG potassium channel activators and blockers - PMC](#) [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. [ICA-105574 interacts with a common binding site to elicit opposite effects on inactivation gating of EAG and ERG potassium channels - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- 7. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
- 8. [ICA-105574 Interacts with a Common Binding Site to Elicit Opposite Effects on Inactivation Gating of EAG and ERG Potassium Channels - PMC](#) [pmc.ncbi.nlm.nih.gov]
- 9. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
- 10. [Compound ICA-105574 prevents arrhythmias induced by cardiac delayed repolarization - PubMed](#) [pubmed.ncbi.nlm.nih.gov]

- 11. Molecular insights into the rescue mechanism of an HERG activator against severe LQT2 mutations - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 12. Effects of an hERG activator, ICA-105574, on electrophysiological properties of canine hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Biophysical Properties of ICA-105574: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1674253/docs#biophysical-properties-of-ica-105574-an-in-depth-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

